Cas no 2171454-05-8 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamido-2-methylpropanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamido-2-methylpropanoic acid
• CAS No: 2171454-05-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6405075
• PubChem ID: 165584405
• Update Time: 2025-11-03

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamido-2-methylpropanoic acid
• 2171454-05-8
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3-dimethylpentanamido]-2-methylpropanoic acid
• EN300-1542072

• Inchi： 1S/C26H32N2O5/c1-5-16(2)23(24(29)28(4)14-17(3)25(30)31)27-26(32)33-15-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,16-17,22-23H,5,14-15H2,1-4H3,(H,27,32)(H,30,31)/t16?,17?,23-/m0/s1
• InChI Key： DOPRBQXRIVFGDO-OCJFHSIUSA-N
• SMILES： O(C(N[C@H](C(N(C)CC(C(=O)O)C)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamido-2-methylpropanoic acid

Latest Research Briefing on 2171454-05-8 and 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamido-2-methylpropanoic Acid

In recent years, the chemical and biomedical research community has shown increasing interest in the compound with the CAS number 2171454-05-8 and its derivative, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamido-2-methylpropanoic acid. This briefing aims to provide a comprehensive overview of the latest research developments related to these compounds, focusing on their synthesis, applications, and potential therapeutic benefits.

The compound 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamido-2-methylpropanoic acid is a sophisticated peptide derivative that has garnered attention for its potential role in drug development. Recent studies have explored its use as a building block in solid-phase peptide synthesis (SPPS), where its unique structural properties enhance the efficiency and yield of peptide chain assembly. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group is particularly noteworthy, as it allows for selective deprotection under mild conditions, making it highly valuable in combinatorial chemistry.

One of the key findings from recent research is the compound's application in the development of novel therapeutics targeting protein-protein interactions (PPIs). PPIs are notoriously difficult to modulate, but the structural flexibility and functional groups of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamido-2-methylpropanoic acid make it a promising candidate for designing inhibitors or stabilizers of these interactions. Preliminary in vitro studies have demonstrated its ability to bind selectively to specific protein domains, suggesting potential applications in oncology and neurodegenerative diseases.

Further investigations into the pharmacokinetic properties of 2171454-05-8 and its derivatives have revealed promising stability profiles under physiological conditions. Researchers have employed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to characterize the compound's metabolism and degradation pathways. These studies are critical for assessing its suitability as a drug candidate and for optimizing its formulation for clinical use.

In addition to its therapeutic potential, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamido-2-methylpropanoic acid has also been investigated for its role in material science. Its ability to form stable, self-assembling structures has been leveraged in the design of biomaterials for drug delivery systems and tissue engineering. Recent work has demonstrated its utility in creating hydrogels with tunable mechanical properties, which could be tailored for specific biomedical applications.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2171454-05-8 and its derivatives. Researchers are actively exploring innovative synthetic routes to improve yield and reduce production costs. Additionally, more in vivo studies are needed to fully understand the compound's safety and efficacy profile before it can progress to clinical trials.

In conclusion, the latest research on 2171454-05-8 and 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamido-2-methylpropanoic acid highlights its multifaceted potential in both therapeutic and material science applications. Continued exploration of its properties and mechanisms of action will be essential for unlocking its full potential and translating these findings into real-world solutions.